Cas no 319016-04-1 (4-((4-Methoxyphenyl)amino)benzonitrile)
319016-04-1 structure
Product Name:4-((4-Methoxyphenyl)amino)benzonitrile
CAS No:319016-04-1
MF:C14H12N2O
MW:224.257883071899
CID:1089710
PubChem ID:11333570
Update Time:2024-10-31
4-((4-Methoxyphenyl)amino)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-((4-Methoxyphenyl)amino)benzonitrile
- 4-(4-methoxyanilino)benzonitrile
- SB79985
- DTXSID70462671
- SCHEMBL5450744
- 4-(4-Methoxyphenylamino)benzonitrile
- 4-[n(4-methoxyphenyl)amino]benzonitrile
- AKOS000218312
- Y13956
- ADFFIBFCJODNOW-UHFFFAOYSA-N
- 4-[(4-methoxyphenyl)amino]benzonitrile
- 319016-04-1
- FT-0723632
- DA-06933
-
- Inchi: 1S/C14H12N2O/c1-17-14-8-6-13(7-9-14)16-12-4-2-11(10-15)3-5-12/h2-9,16H,1H3
- InChI Key: ADFFIBFCJODNOW-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)NC1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 224.094963011g/mol
- Monoisotopic Mass: 224.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 45Ų
4-((4-Methoxyphenyl)amino)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019099396-1g |
4-((4-Methoxyphenyl)amino)benzonitrile |
319016-04-1 | 95% | 1g |
$324.72 | 2023-09-02 | |
| Aaron | AR00CNML-100mg |
4-[(4-methoxyphenyl)amino]benzonitrile |
319016-04-1 | 97% | 100mg |
$171.00 | 2025-02-13 | |
| Aaron | AR00CNML-250mg |
4-[(4-methoxyphenyl)amino]benzonitrile |
319016-04-1 | 97% | 250mg |
$291.00 | 2025-02-13 | |
| 1PlusChem | 1P00CNE9-100mg |
4-[(4-methoxyphenyl)amino]benzonitrile |
319016-04-1 | 95% | 100mg |
$295.00 | 2024-05-05 | |
| 1PlusChem | 1P00CNE9-250mg |
4-[(4-methoxyphenyl)amino]benzonitrile |
319016-04-1 | 95% | 250mg |
$569.00 | 2024-05-05 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1733151-100mg |
4-((4-Methoxyphenyl)amino)benzonitrile |
319016-04-1 | 98% | 100mg |
¥1711.00 | 2024-08-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1733151-1g |
4-((4-Methoxyphenyl)amino)benzonitrile |
319016-04-1 | 98% | 1g |
¥6249.00 | 2024-08-02 | |
| Crysdot LLC | CD12084245-1g |
4-((4-Methoxyphenyl)amino)benzonitrile |
319016-04-1 | 95+% | 1g |
$402 | 2024-07-24 |
4-((4-Methoxyphenyl)amino)benzonitrile Related Literature
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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